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A detailed guide for researchers and scientists comparing the physical characteristics,
geological evolution, and internal structures of two of Saturn's most intriguing icy moons.

In the intricate dance of Saturn's moons, Dione and Tethys present a compelling case study in
divergent evolution. Though similar in size and orbiting in relative proximity, these icy worlds tell
two different stories, shaped by their composition, internal heat, and geological history. This
guide provides a comprehensive comparison of their properties, leveraging data primarily from
NASA's Cassini-Huygens mission, to illuminate the processes that govern the evolution of mid-
sized icy satellites.

Physical and Orbital Characteristics

Dione and Tethys are airless, heavily cratered bodies composed primarily of water ice.
However, a key difference lies in their density, which is the first clue to their divergent internal
structures and evolutionary paths. Dione is significantly denser, suggesting a much larger
fraction of rock in its interior.

Table 1: Comparative Quantitative Data for Dione and Tethys
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Property

Dione

Tethys

Mean Diameter

1,123 km

1,062 km

Mass

1.095 x 10% kg

6.174 x 10?° kg

Mean Density

1.478 g/cm3[1][2]

0.97 g/cm?3[3][4]

Surface Gravity

0.232 m/s?

0.145 m/s?

Semi-Major Axis

377,396 km[2]

295,000 km[5]

Orbital Period

2.7 Earth days[2]

1.9 Earth days|[6]

Key Surface Features

Chasmata (ice cliffs), cratered

terrain

Ithaca Chasma, Odysseus

impact basin

Internal Structure

Differentiated rock core,

subsurface ocean[7][8]

Mostly water ice, possibly
undifferentiated[3][9]

Experimental Protocols

The data presented in this guide are the result of decades of astronomical observation,
culminating in the detailed in-situ measurements by the Cassini spacecraft, which orbited
Saturn from 2004 to 2017.

e Imaging and Surface Analysis: High-resolution images of the moons' surfaces were captured
by the Cassini Imaging Science Subsystem (ISS). These images allowed for detailed
mapping of craters, tectonic features, and variations in surface brightness (albedo). The
composition of surface materials was analyzed using the Visual and Infrared Mapping
Spectrometer (VIMS), which measures the spectral fingerprints of different materials,
confirming the dominance of water ice.[9]

o Gravity Field Measurement and Internal Structure: The internal structure of Dione and
Tethys was determined by analyzing their gravitational fields. During close flybys, the Cassini
spacecraft's trajectory was subtly altered by the moons' gravity. By precisely tracking these
changes via the Radio Science Subsystem (RSS), scientists could model the distribution of
mass within each moon. Dione's gravity data revealed a differentiated body with a dense,
rocky core, a key finding that supports the potential for a subsurface ocean.[10] Tethys's low
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density, confirmed by gravity measurements, indicates it is composed almost entirely of
water ice with only a small fraction of rock.[3]

Comparative Geology and Evolution

The surfaces of Dione and Tethys are geological storybooks, recording histories of violent
impacts and internal turmoil. Their most prominent features reveal fundamentally different
evolutionary drivers.

Tethys: A History of Freezing and Fracture Tethys is dominated by two massive features. The
first is the Odysseus Crater, an enormous impact basin nearly 450 km in diameter, or two-fifths
of the moon's own diameter.[3][5] The crater is remarkably flat for its size, suggesting the
impact occurred early in Tethys's history when its icy crust was warmer and more malleable,
allowing the crater to relax and conform to the moon's shape over geological time.[4][8]

The second key feature is Ithaca Chasma, a vast canyon system 100 km wide, 3 to 5 km deep,
and over 2,000 km long, wrapping three-quarters of the way around the moon.[11][12] The
leading hypothesis for its formation is that it is a massive tectonic fracture. As Tethys's interior
slowly cooled, a subsurface ocean of liquid water would have frozen. Because water expands
as it freezes, this process would have caused the moon's volume to increase, placing immense
stress on the brittle outer crust and cracking it open to form the chasma.[3][11]

Dione: A World of Tectonics and a Hidden Ocean Dione's surface is also heavily cratered, but
its defining features are its bright, wispy ice cliffs, known as chasmata.[1][7] Cassini's high-
resolution images revealed these wisps to be the bright walls of extensive tectonic fractures
and faults.[2] These fractures are evidence of a geologically active past.

The driving force behind this activity is believed to be Dione's internal structure. Its higher
density points to a composition of roughly equal parts rock and ice.[8][13] The decay of
radioactive elements in its large silicate rock core would have provided enough heat to
maintain a global ocean of liquid water beneath the ice shell for billions of years.[10][14]
Gravitational data from Cassini flybys supports the existence of this subsurface ocean, which is
estimated to be tens of kilometers deep.[10][14] The tectonic fractures seen on the surface are
thought to be caused by stresses in the ice shell related to the gravitational pull of Saturn and
the slow freezing of this internal ocean over time.[2]
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Divergent Evolutionary Pathways

The fundamental difference in the bulk composition of Dione and Tethys set them on divergent
evolutionary paths from their formation. The following diagram illustrates the logical progression
from initial composition to their present-day states.

Dione's Evolution Tethys's Evolution

Low rock content

Higher rock content (~50%)

Sustained global subsurface ocean

Global tectonic activity creates extensive fractures (chasmata)

Differentiated body with hidden ocean Largely undifferentiated, ancient icy body
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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